Cas no 1396706-82-3 (N-2-(furan-2-yl)-2-hydroxypropyl-2-4-(propan-2-ylsulfanyl)phenylacetamide)

• Product Name: N-2-(furan-2-yl)-2-hydroxypropyl-2-4-(propan-2-ylsulfanyl)phenylacetamide
• CAS No: 1396706-82-3
• MF: C₁₈H₂₃NO₃S
• MW: 333.445123910904
• CID: 6489775
• PubChem ID: 71782581
• Update Time: 2025-08-05

N-2-(furan-2-yl)-2-hydroxypropyl-2-4-(propan-2-ylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-hydroxypropyl-2-4-(propan-2-ylsulfanyl)phenylacetamide
• N-(2-(furan-2-yl)-2-hydroxypropyl)-2-(4-(isopropylthio)phenyl)acetamide
• N-[2-(furan-2-yl)-2-hydroxypropyl]-2-(4-propan-2-ylsulfanylphenyl)acetamide
• N-[2-(furan-2-yl)-2-hydroxypropyl]-2-[4-(propan-2-ylsulfanyl)phenyl]acetamide
• AKOS024525053
• 1396706-82-3
• F5857-9199
• VU0525953-1

• Inchi： 1S/C18H23NO3S/c1-13(2)23-15-8-6-14(7-9-15)11-17(20)19-12-18(3,21)16-5-4-10-22-16/h4-10,13,21H,11-12H2,1-3H3,(H,19,20)
• InChI Key： SDTCSGQPASJTCV-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1C=CC(=CC=1)CC(NCC(C)(C1=CC=CO1)O)=O

Computed Properties

• Exact Mass: 333.13986477g/mol
• Monoisotopic Mass: 333.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-2-(furan-2-yl)-2-hydroxypropyl-2-4-(propan-2-ylsulfanyl)phenylacetamide

Professional Introduction to N-2-(furan-2-yl)-2-hydroxypropyl-2-4-(propan-2-ylsulfanyl)phenylacetamide (CAS No. 1396706-82-3)

N-2-(furan-2-yl)-2-hydroxypropyl-2-4-(propan-2-ylsulfanyl)phenylacetamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1396706-82-3, represents a convergence of functional groups that make it a promising candidate for various applications in medicinal chemistry and drug discovery. The presence of both furan and propan-2-ylsulfanyl moieties in its framework suggests potential interactions with biological targets, making it an intriguing subject for further investigation.

The structural composition of N-2-(furan-2-yl)-2-hydroxypropyl-2-4-(propan-2-ylsulfanyl)phenylacetamide is characterized by a phenylacetamide core, which is a well-established motif in the development of bioactive molecules. The incorporation of a furan ring at the 2-position and a propan-2-ylsulfanyl group at the 4-position introduces unique electronic and steric properties that can modulate the compound's biological activity. This dual functionality has been explored in recent studies as a strategy to enhance binding affinity and selectivity towards specific biological targets.

In the realm of contemporary pharmaceutical research, the utilization of heterocyclic compounds like furan derivatives has become increasingly prevalent due to their ability to engage with biological systems in novel ways. The furan ring, in particular, is known for its versatility in drug design, offering opportunities for both hydrophobic and hydrogen bonding interactions. When combined with the hydrophilic nature of the hydroxypropyl side chain and the sulfur-rich propan-2-ylsulfanyl moiety, this compound exhibits a balanced profile that could be advantageous for developing therapeutic agents.

The synthesis of N-2-(furan-2-yl)-2-hydroxypropyl-2-4-(propan-2-ylsulfanyl)phenylacetamide involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies often include nucleophilic substitution reactions, condensation processes, and protective group chemistry to facilitate the introduction of each functional group in the correct sequence. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce complex molecules like this one with greater efficiency.

The pharmacological potential of N-2-(furan-2-ytl)-2-hydroxypropyl)-24-(

In addition to its anti-inflammatory properties, preliminary computational studies have suggested that this compound may exhibit additional biological activities. For instance, its ability to cross the blood-brain barrier has been hypothesized based on its molecular size and lipophilicity profile. This opens up possibilities for its use in treating central nervous system disorders, where blood-brain barrier penetration is often a significant challenge. Further investigation into these aspects could unlock new therapeutic applications for N~(Z(furanz-z-ytl»)-Z(hydroxypropvl)-Z4(propan~z-sulfanyI)phenvlacctamldc.

The role of computational chemistry in the design and optimization of such compounds cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting how N_(-Z(furanz-z-ytl»)-Z(hydroxypropvl)-Z4(propan~z-sulfanyI)phenvlacctamldc will interact with biological targets at the molecular level. These studies provide valuable insights into binding affinities, enzyme kinetics, and potential side effects before any experimental validation is undertaken. This approach not only accelerates the drug discovery process but also reduces the need for extensive trial-and-error experimentation.

Ethical considerations are also paramount when developing new pharmaceutical agents like N_(-Z(furanz-z-ytl»)-Z(hydroxypropvl)-Z4(propan~z-sulfanyI)phenvlacctamldc. Ensuring that synthetic processes are environmentally sustainable and that clinical trials are conducted with appropriate oversight are essential components of responsible drug development. The growing emphasis on green chemistry principles has encouraged researchers to adopt more sustainable practices throughout the synthesis and application phases of their work.

The future prospects for N_(-Z(furanz-z-ytl»)-Z(hydroxypropvl)-Z4(propan~z-sulfanyI)phenvlacctamldc appear promising as ongoing research continues to uncover new biological activities and optimize its pharmacological properties. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide. As our understanding of complex molecular interactions deepens, compounds like this one are poised to play significant roles in addressing some of today's most pressing medical challenges.